Cas no 99306-87-3 (((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine)
99306-87-3 structure
Product Name:((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine
CAS No:99306-87-3
MF:C20H31N
MW:285.466845750809
MDL:MFCD00213430
CID:803300
PubChem ID:15632212
Update Time:2025-04-19
((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine Chemical and Physical Properties
Names and Identifiers
-
- ((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine
- (+)-Dehydroabietylamine
- (+)-DEHYDROABIETYLAMINE [OPTICAL RESOLVING AGENT]
- DEHYDROABIETYLAMINE
- [(1S,4aS,10aR)-1,4a-dimethyl-7-propan-2-yl-2,3,4,9,10,10a-hexahydrophenanthren-1-yl]methanamine
- AKOS015910415
- SCHEMBL27864
- 1,4a-Dimethyl-7-isopropyl-1,2,3,4,4a,9,10,10a-octahydro-1-phenanthrenemethylamine
- A845996
- 1-Phenanthrenecarboxamide,1,2,3,4,4a,9,10,10a-octahydro-1,4a-dimethyl-7-(1-methylethyl)-,(1r,4as,10ar)-
- 99306-87-3
- JVVXZOOGOGPDRZ-XUVXKRRUSA-N
-
- MDL: MFCD00213430
- Inchi: 1S/C20H31N/c1-14(2)15-6-8-17-16(12-15)7-9-18-19(3,13-21)10-5-11-20(17,18)4/h6,8,12,14,18H,5,7,9-11,13,21H2,1-4H3/t18-,19+,20+/m0/s1
- InChI Key: JVVXZOOGOGPDRZ-XUVXKRRUSA-N
- SMILES: NC[C@@]1(C)CCC[C@]2(C)C3C=CC(C(C)C)=CC=3CC[C@H]21
Computed Properties
- Exact Mass: 285.24600
- Monoisotopic Mass: 285.245649993g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02000
- LogP: 5.47930
((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine Security Information
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Risk Phrases:R36/37/38
((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019145504-1g |
((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine |
99306-87-3 | 95% | 1g |
$653.12 | 2023-08-31 | |
| abcr | AB140649-5 g |
(+)-Dehydroabiethylamine, 90%; . |
99306-87-3 | 90% | 5g |
€87.50 | 2023-05-09 | |
| abcr | AB140649-25 g |
(+)-Dehydroabiethylamine, 90%; . |
99306-87-3 | 90% | 25g |
€230.70 | 2023-05-09 | |
| abcr | AB140649-5g |
(+)-Dehydroabiethylamine, 90%; . |
99306-87-3 | 90% | 5g |
€81.10 | 2025-02-27 | |
| abcr | AB140649-25g |
(+)-Dehydroabiethylamine, 90%; . |
99306-87-3 | 90% | 25g |
€210.00 | 2025-02-27 |
((1S,4aS,10aR)-7-Isopropyl-1,4a-dimethyl-1,2,3,4,4a,9,10,10a-octahydrophenanthren-1-yl)methanamine Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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